Cas no 1281684-34-1 ((Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide)

• Product Name: (Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide
• CAS No: 1281684-34-1
• MF: C₁₆H₂₄N₄O₂
• MW: 304.387363433838
• CID: 6011433
• PubChem ID: 97464275
• Update Time: 2025-06-09

(Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide
• 1281684-34-1

• Inchi： 1S/C16H24N4O2/c1-5-20-13(4)15(12(3)19-20)10-14(11-17)16(21)18-8-7-9-22-6-2/h10H,5-9H2,1-4H3,(H,18,21)/b14-10-
• InChI Key： DZGHMLNWKQWQMW-UVTDQMKNSA-N
• SMILES： O(CC)CCCNC(/C(/C#N)=C\C1C(C)=NN(CC)C=1C)=O

Computed Properties

• Exact Mass: 304.18992602g/mol
• Monoisotopic Mass: 304.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.9Ų

Additional information on (Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide

Research Brief on (Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide (CAS: 1281684-34-1)

The compound (Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide (CAS: 1281684-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyanoacrylamide functional groups, has demonstrated promising potential as a modulator of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and targeted therapy development.

Recent advancements in the synthesis of (Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide have highlighted improved yield and purity through novel catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry reported a streamlined synthetic route utilizing palladium-catalyzed cross-coupling reactions, achieving a 78% overall yield with high enantiomeric purity. This development is critical for scaling up production for preclinical and clinical studies.

Biological evaluations of this compound have revealed its potent inhibitory activity against several kinases, including JAK2 and FLT3, which are implicated in hematological malignancies. In vitro studies demonstrated IC50 values in the low nanomolar range, suggesting high specificity and efficacy. Furthermore, molecular docking simulations have elucidated the binding interactions between the compound and the ATP-binding sites of these kinases, providing a structural basis for its inhibitory mechanism.

In vivo studies using xenograft models of acute myeloid leukemia (AML) have shown that (Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide significantly reduces tumor growth and prolongs survival. These findings were published in a 2024 Cancer Research article, which also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and minimal off-target effects. These properties position it as a strong candidate for further development as a targeted therapy.

Despite these promising results, challenges remain in optimizing the compound's metabolic stability and reducing potential drug-drug interactions. Current research is exploring structural analogs and prodrug strategies to address these issues. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary IND-enabling studies expected to commence in late 2024.

In conclusion, (Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide represents a significant advancement in the development of kinase inhibitors for cancer therapy. Its robust preclinical data, combined with ongoing optimization efforts, underscore its potential to transition from bench to bedside. Future research will focus on expanding its therapeutic indications and refining its pharmacological properties to maximize clinical utility.